Cas no 2294957-64-3 (2-bromo-1-(ethyl-d5)-1H-imidazole)

• Product Name: 2-bromo-1-(ethyl-d5)-1H-imidazole
• CAS No: 2294957-64-3
• MF: C₅H₇BrN₂
• MW: 180.057288408279
• CID: 6817357
• PubChem ID: 172400922
• Update Time: 2025-03-01

2-bromo-1-(ethyl-d5)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• CS-22209
• 2294957-64-3
• 2-bromo-1-(ethyl-d5)-1H-imidazole

• Inchi： 1S/C5H7BrN2/c1-2-8-4-3-7-5(8)6/h3-4H,2H2,1H3/i1D3,2D2
• InChI Key： KRTIATFLKKNABS-ZBJDZAJPSA-N
• SMILES： BrC1=NC=CN1C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 179.01064Da
• Monoisotopic Mass: 179.01064Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų